5-Methoxy-1H-benzimidazole-6-carboxylic acid

• IUPAC Name: 6-methoxy-3H-benzimidazole-5-carboxylic acid
• InChI: InChI=1S/C9H8N2O3/c1-14-8-3-7-6(10-4-11-7)2-5(8)9(12)13/h2-4H,1H3,(H,10,11)(H,12,13)
• InChI Key: QVURDMKCFPDXKS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1C(=O)O)NC=N2
• Molecular Formula: C9H8N2O3
• DSSTOX Substance ID: DTXSID50594247
• Molecular Weight: 192.17 g/mol
• CAS RN: 251107-27-4

Description

5-Methoxy-1H-benzimidazole-6-carboxylic acid is a derivative of benzimidazole. Benzimidazole is a class of heterocyclic aromatic compounds that are of wide interest because of their diverse biological and clinical applications. They are structural isosters of naturally occurring nucleotides, which allows them to interact easily with the biopolymers of the living system.

Synthesis Analysis

The synthesis of benzimidazole derivatives has been extensively studied. A new series of 5-methoxy-2-mercapto benzimidazole derivatives were synthesized by the reaction of 5-methoxy-2-mercaptobenzimidazole with chloroacetic acid. This method offers broad functional group tolerance, a biorenewable methine source, excellent reaction yields, a short reaction time, and water as an environmentally benign solvent.

Molecular Structure Analysis

The molecular structure of 5-Methoxy-1H-benzimidazole-6-carboxylic acid is characterized by a benzimidazole core with a methoxy group at the 5-position and a carboxylic acid group at the 6-position. The molecular formula is C8H6N2O2, and the molecular weight is 162.15.

Chemical Reactions Analysis

Benzimidazole derivatives have been found to exhibit a wide range of chemical reactions. They can undergo various transformations, including oxidation, reduction, and cyclization. The inhibiting behavior appears as a consequence of energetic effect and blocking of the active surface atoms, leading to the decrease of the surface concentration of the hydrogen ions and the increase of hydrogen evolution overpotential.

Physical And Chemical Properties Analysis

The physical and chemical properties of 5-Methoxy-1H-benzimidazole-6-carboxylic acid include a melting point of >300 °C, a boiling point of 288.82°C (rough estimate), and a density of 1.3264 (rough estimate). It is slightly soluble in DMSO and methanol when heated. The compound is a green-gray to gray-brown powder.

Mechanism of Action

The mechanism of action of benzimidazole derivatives is diverse and depends on their specific chemical structure and the biological target. They have been found to exhibit various biological activities, such as anticancer, hormone antagonist, antiviral, anti-HIV, anthelmintic, antiprotozoal, antimycobacterial, antihypertensive, anti-inflammatory, analgesic, anxiolytic, antiallergic, coagulant, anticoagulant, antioxidant as well as antidiabetic activities.

Safety and Hazards

The compound is classified as an irritant. It may cause skin irritation, serious eye irritation, and respiratory irritation. Safety measures include avoiding dust formation, avoiding breathing mist, gas or vapors, avoiding contact with skin and eye, using personal protective equipment, and ensuring adequate ventilation.

Future Directions

Benzimidazole derivatives have shown promising potential in various fields of medicinal chemistry due to their diverse biological activities. Future research could focus on the development of new benzimidazole derivatives with improved pharmacological properties and reduced side effects. Additionally, further studies could explore their potential applications in other areas such as materials science and catalysis.